Cas no 148044-11-5 (1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene)

• Product Name: 1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene
• CAS No: 148044-11-5
• MF: C₃₀H₁₈N₆O₃
• MW: 510.502325534821
• CID: 2778406
• PubChem ID: 638607
• Update Time: 2025-04-21

1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• AKOS024389100
• SCHEMBL12765577
• 1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene
• 148044-11-5
• ST51043607
• InChI=1/C30H18N6O3/c1-4-10-19(11-5-1)25-31-34-28(37-25)22-16-23(29-35-32-26(38-29)20-12-6-2-7-13-20)18-24(17-22)30-36-33-27(39-30)21-14-8-3-9-15-21/h1-18
• DTXSID90348584
• 1,3,4-oxadiazole, 2,2',2''-benzene-1,3,5-triyltris[5-phenyl-
• 2,2',2''-benzene-1,3,5-triyltris(5-phenyl-1,3,4-oxadiazole)

• Inchi： 1S/C30H18N6O3/c1-4-10-19(11-5-1)25-31-34-28(37-25)22-16-23(29-35-32-26(38-29)20-12-6-2-7-13-20)18-24(17-22)30-36-33-27(39-30)21-14-8-3-9-15-21/h1-18H
• InChI Key： WVVRLJFQEXHDBT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1C=C(C2=NN=C(C3C=CC=CC=3)O2)C=C(C2=NN=C(C3C=CC=CC=3)O2)C=1

Computed Properties

• Exact Mass: 510.14403846Da
• Monoisotopic Mass: 510.14403846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 117Ų